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An in-depth exploration of the chemical properties, safety data, and applications of the small-
molecule donor DTS(FBTTh2)2, tailored for researchers, scientists, and drug development
professionals.

CAS Number: 1402460-84-7

Material Overview

7,7'-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b"ldithiophene-2,6-diyl]bis[6-fluoro-4-(5'-hexyl-
[2,2"-bithiophen]-5-yl)benzol[c][1][2][3]thiadiazole], commonly known as DTS(FBTTh2)2 or F-
DTS, is a D-A-D (donor-acceptor-donor) type low band-gap small-molecule donor.[1][2] Itis a
significant semiconducting material utilized in the fabrication of solution-processed bulk
heterojunction (BHJ) organic solar cells (OSCs).[2][4] Its molecular structure is designed to
facilitate efficient charge transport and light absorption, key characteristics for high-
performance organic photovoltaic devices.[4] The material is noted for its high thermal stability
and tunable crystallinity, which can be enhanced through the use of additives like diiodooctane
(DIO) or by thermal annealing, leading to improved device performance.[2]

Material Safety and Handling
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The material safety data for DTS(FBTTh2)2 indicates that it is not classified as a hazardous
substance or mixture according to Regulation (EC) No. 1272/2008.[1] However, it is classified
as a combustible solid. Standard laboratory safety protocols should be followed, including
wearing appropriate personal protective equipment such as gloves and eye protection.[1]
Handling should be carried out in a well-ventilated area to avoid inhalation of any dust.[1]

Emergency Procedures:

Inhalation: Move the individual to fresh air. Seek medical attention if discomfort persists.[1]

Skin Contact: Rinse the affected area with water.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so.[1]

Ingestion: Rinse mouth with water. Seek medical attention if the person feels unwell.[1]

Physicochemical and Electronic Properties

DTS(FBTTh2)2 is a purple, solid powder with the chemical formula C64H72F2N4S8Si and a
molecular weight of 1219.89 g/mol .[2] Its solubility is a critical factor for its application in
solution-processed devices.
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Property Value Reference
CAS Number 1402460-84-7 [2]
Chemical Formula C64H72F2N4S8Si [2]
Molecular Weight 1219.89 g/mol [2]
Physical State Solid: Powder [1]
Color Purple [1]
HOMO Level -5.12 eV [21[3]
LUMO Level -3.34 eV [2][3]
Amax (in chloroform) 590 nm
Chloroform:
Solubility SolubleChlorobenzene: [2][3]
Soluble

Applications in Organic Photovoltaics

DTS(FBTTh2)2 is primarily used as a donor material in organic solar cells.[4] It is typically
blended with an acceptor material, such as a fullerene derivative (e.g., PC71BM) or a non-
fullerene acceptor, to form the active layer of the solar cell.[4][5] The performance of these
devices is highly dependent on the morphology of the active layer, which can be optimized
through various processing techniques.[6]

Device Performance

Organic solar cells fabricated with DTS(FBTTh2)2 have demonstrated high power conversion
efficiencies (PCESs). The performance metrics of a typical device are summarized below.
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Parameter Value Reference
Short-Circuit Current (Jsc) 12.8 mA/cmz

Open-Circuit Voltage (Voc) 0.81V

Fill Factor (FF) 0.68

Power Conversion Efficiency
(PCE)

7.0%

Experimental Protocols
Synthesis of DTS(FBTTh2)2

While detailed synthesis protocols are often proprietary, the general approach involves multi-
step organic synthesis. A key reaction is the Suzuki-Miyaura coupling, which is a versatile
method for creating carbon-carbon bonds. Fine-tuned conditions for these coupling reactions
are crucial for achieving high yields and purity of the final product.

Fabrication of Organic Solar Cells

The following is a generalized workflow for the fabrication of a bulk heterojunction organic solar
cell using DTS(FBTTh2)2.
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Caption: Workflow for Organic Solar Cell Fabrication.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12056953/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-dts-fbtth2-2-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Physical Processes in a DTS(FBTTh2)2-based Solar
Celi

The operation of an organic solar cell involves a series of photophysical processes. The
following diagram illustrates the key steps from light absorption to charge collection.
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Caption: Photophysical Processes in an Organic Solar Cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.researchgate.net/publication/269694642_High_open-circuit_voltage_small-molecule_p-_DTSFBTTh_2_2_ICBA_bulk_heterojunction_solar_cells_-_morphology_excited-state_dynamics_and_photovoltaic_performance
https://www.reddit.com/r/chemhelp/comments/8lby0j/applications_for_pdtsfbtth22/
https://www.benchchem.com/product/b12056953/docs#a-comprehensive-technical-guide-to-dts-fbtth2-2-for-advanced-research
https://www.benchchem.com/product/b12056953/docs#a-comprehensive-technical-guide-to-dts-fbtth2-2-for-advanced-research
https://www.benchchem.com/product/b12056953/docs#a-comprehensive-technical-guide-to-dts-fbtth2-2-for-advanced-research
https://www.benchchem.com/product/b12056953/docs#a-comprehensive-technical-guide-to-dts-fbtth2-2-for-advanced-research
https://www.benchchem.com/product/b12056953?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

